Cas no 76652-72-7 (8-(2-Phenylethyl)-1-oxadiazaspiro(4,5)decan-2-one-2-thiophenecarboxylate)

8-(2-Phenylethyl)-1-oxadiazaspiro(4,5)decan-2-one-2-thiophenecarboxylate structure
76652-72-7 structure
Product Name:8-(2-Phenylethyl)-1-oxadiazaspiro(4,5)decan-2-one-2-thiophenecarboxylate
CAS No:76652-72-7
MF:C20H24N2O4S
MW:388.480564117432
CID:564418
PubChem ID:3080941
Update Time:2025-04-19

8-(2-Phenylethyl)-1-oxadiazaspiro(4,5)decan-2-one-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 8-(2-Phenylethyl)-1-oxadiazaspiro(4,5)decan-2-one-2-thiophenecarboxylate
    • decasilate
    • 76652-72-7
    • DTXSID70997978
    • Thiophene-2-carboxylic acid--8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]dec-2-en-2-ol (1/1)
    • 8-(2-phenylethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one;thiophene-2-carboxylic acid
    • Inchi: 1S/C15H20N2O2.C5H4O2S/c18-14-16-12-15(19-14)7-10-17(11-8-15)9-6-13-4-2-1-3-5-13;6-5(7)4-2-1-3-8-4/h1-5H,6-12H2,(H,16,18);1-3H,(H,6,7)
    • InChI Key: KSOUSZLJLVVDLQ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(=O)O.O1C(NCC21CCN(CCC1C=CC=CC=1)CC2)=O

Computed Properties

  • Exact Mass: 388.145678
  • Monoisotopic Mass: 388.145678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 421
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107

Experimental Properties

  • Color/Form: Solid powder
  • Boiling Point: 474.3°C at 760 mmHg
  • Flash Point: 240.6°C

8-(2-Phenylethyl)-1-oxadiazaspiro(4,5)decan-2-one-2-thiophenecarboxylate Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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